![molecular formula C13H14O2 B6151125 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid CAS No. 2166524-46-3](/img/no-structure.png)
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid
Overview
Description
1-Phenylbicyclo[2.1.1]hexane-2-carboxylic acid (1-PCA) is an organic compound belonging to the family of bicyclic hydrocarbons. It is a derivative of 1-phenylbicyclo[2.1.1]hexane and is a white, crystalline solid with a melting point of 134-136 °C. It is known to possess a wide range of biological activities, such as anti-inflammatory, anti-oxidant, anti-microbial and anti-cancer effects. It is also used as a building block for the synthesis of several pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid is not yet fully understood. However, it is believed to act through several different pathways, such as inhibition of the production of inflammatory mediators, inhibition of the activity of enzymes involved in the cell cycle, and induction of apoptosis. It is also believed to act as an antioxidant by scavenging free radicals and preventing their damage to the cells.
Biochemical and Physiological Effects
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the cell cycle, such as cyclin-dependent kinases and cyclins. It has also been found to induce apoptosis in cancer cells, as well as to inhibit the growth of cancer cells. In addition, it has been found to have anti-inflammatory, anti-oxidant, and anti-microbial effects.
Advantages and Limitations for Lab Experiments
The advantages of using 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid in laboratory experiments include its low toxicity, its stability, and its availability. Its low toxicity makes it a safe and effective compound to use in laboratory experiments. Its stability makes it a reliable compound to use in laboratory experiments. Its availability makes it a convenient compound to use in laboratory experiments. The limitations of using 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid in laboratory experiments include its high cost and its low solubility in water.
Future Directions
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid has a wide range of potential applications in the medical field, and further research is needed to explore these possibilities. Further research is needed to explore the mechanism of action of 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid and to develop new and improved methods of synthesizing 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid. Additionally, further research is needed to explore the potential of 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid as a therapeutic agent in the treatment of various diseases, such as Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis. Furthermore, further research is needed to explore the potential of 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid as an anti-cancer agent, as well as its potential to treat other types of cancer, such as breast cancer, prostate cancer, and lung cancer. Finally, further research is needed to explore the potential of 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid as a building block for the synthesis of pharmaceuticals.
Synthesis Methods
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid can be synthesized by several different methods, such as the Wittig reaction, the Heck reaction, and the Ullmann reaction. The Wittig reaction involves the formation of an alkylidene from a phosphonium salt, which is then reacted with an aldehyde or ketone to form an alkene. The Heck reaction involves the formation of an alkylidene from an organoboron compound, which is then reacted with an aldehyde or ketone to form an alkene. The Ullmann reaction involves the formation of an alkylidene from an organocopper compound, which is then reacted with an aldehyde or ketone to form an alkene.
Scientific Research Applications
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid has been studied extensively in recent years for its various biological activities. It has been found to possess anti-inflammatory, anti-oxidant, anti-microbial, and anti-cancer properties. It has been used in the treatment of several diseases, such as Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis. It has also been used in the treatment of certain types of cancer, such as breast cancer, prostate cancer, and lung cancer.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system and subsequent carboxylation of the ring.", "Starting Materials": ["Cyclohexene", "Benzene", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride"], "Reaction": ["1. Cyclohexene is reacted with bromine in the presence of sodium hydroxide to form 1-bromocyclohexene.", "2. 1-bromocyclohexene is reacted with benzene in the presence of a Lewis acid catalyst to form 1-phenylbicyclo[2.1.1]hexene.", "3. The bicyclic intermediate is then carboxylated using carbon dioxide in the presence of a base catalyst, such as sodium hydroxide, to form 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid.", "4. The product is purified by extraction with diethyl ether, followed by acidification with hydrochloric acid to remove any impurities.", "5. The acidified solution is then neutralized with sodium bicarbonate and the resulting solid is filtered and washed with water and dried to obtain the final product.", "6. The product is further purified by recrystallization from a suitable solvent, such as ethanol or acetone, to obtain a pure sample of 1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid."] } | |
CAS RN |
2166524-46-3 |
Product Name |
1-phenylbicyclo[2.1.1]hexane-2-carboxylic acid |
Molecular Formula |
C13H14O2 |
Molecular Weight |
202.2 |
Purity |
95 |
Origin of Product |
United States |
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